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Compound of Interest

Compound Name: Barium(2+);2-ethylhexan-1-olate

Cat. No.: B3121677 Get Quote

An In-depth Technical Guide to Barium 2-ethylhexanoate (CAS: 2457-01-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium 2-ethylhexanoate, a

versatile organometallic compound. It covers its chemical and physical properties, synthesis

methodologies, key applications in materials science, and essential safety and handling

information.

Physicochemical Properties
Barium 2-ethylhexanoate, also known as Barium bis(2-ethylhexanoate) or Barium Octoate, is a

metal carboxylate salt.[1][2] While its appearance can vary depending on purity and

formulation, it is often supplied as a viscous or straw-colored liquid.[3][4] However, the high-

purity (98%) form has been described as fibers, powder, or crystals.[5] The compound is

notable for its solubility in organic solvents, which is a key attribute for its use as a precursor in

non-aqueous systems.[6]

All available quantitative data for Barium 2-ethylhexanoate is summarized in Table 1. It is

important to note the significant discrepancies in the reported flash point values, which has

critical safety implications. While some sources indicate a high flash point, several safety data

sheets classify it or its solutions as flammable, suggesting a much lower flash point around 25-

26°C.[1][4][7]
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Table 1: Physicochemical Properties of Barium 2-ethylhexanoate

Property Value Source(s)

CAS Number 2457-01-4 [5]

EC Number 219-535-8 [5]

Molecular Formula C₁₆H₃₀BaO₄ [2][5]

Molecular Weight 423.73 g/mol [2][5]

Melting Point >300°C [4]

Boiling Point 228°C (at 760 mmHg) -

Flash Point 25°C, 26°C, 114°C (estimated) [1][4][7],[8]

Vapor Pressure 0.027 mmHg (at 25°C) -

Water Solubility 172 g/L (at 20°C) [4]

Appearance
Straw-colored liquid; viscous

liquid; fibers/powder/crystals
[3][4],[5]

Synthesis Methodologies
Detailed, step-by-step experimental protocols for the synthesis of Barium 2-ethylhexanoate are

not readily available in public literature. However, the principal chemical routes are well-

described and primarily involve acid-base neutralization or ligand exchange reactions.[9]

Neutralization of a Barium Base
The most direct synthesis method involves the reaction of a basic barium compound, such as

barium carbonate (BaCO₃) or barium hydroxide (Ba(OH)₂), with 2-ethylhexanoic acid.[9] When

using barium carbonate, the reaction proceeds with the evolution of carbon dioxide gas and

water, driving the reaction to completion.[9] This method is frequently used in commercial

production.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/361704
https://www.sigmaaldrich.com/JP/ja/product/aldrich/361704
https://www.bocsci.com/product/barium-2-ethylhexanoate-cas-2457-01-4-68430.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/361704
https://www.bocsci.com/product/barium-2-ethylhexanoate-cas-2457-01-4-68430.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/361704
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4429250_EN.htm
https://www.junopaints.com/assets/media/SDS_JUNORAPID.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4429250_EN.htm
https://www.chemicalbook.com/msds/barium-2-ethylhexanoate.htm
https://www.fishersci.it/store/msds?partNumber=11365098&countryCode=IT&language=en
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4429250_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4429250.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4429250_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/361704
https://www.benchchem.com/product/b1581828
https://www.benchchem.com/product/b1581828
https://www.benchchem.com/product/b1581828
https://www.benchchem.com/product/b1581828
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3121677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reagent process product byproduct Barium Carbonate (BaCO₃)

Reaction Vessel
(with solvent, e.g., Toluene)

2-Ethylhexanoic Acid
(2 eq.)

Heating / Reflux

Mix

Barium 2-ethylhexanoate
(Product in solution)

Neutralization Reaction

Water (H₂O) Carbon Dioxide (CO₂)

Off-gassing

Purification
(e.g., Filtration, Solvent Removal)

Pure Barium 2-ethylhexanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Barium 2-ethylhexanoate.

Ligand Exchange Reactions
An alternative route is a ligand exchange (metathesis) reaction. This can be achieved by

reacting a water-soluble barium salt, like barium chloride (BaCl₂), with the sodium salt of the

organic acid, sodium 2-ethylhexanoate.[9] This method requires careful control of stoichiometry

to ensure the complete precipitation of the sodium chloride byproduct, yielding the desired

product.[9]
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Applications in Research and Industry
Barium 2-ethylhexanoate is an important compound with diverse applications, primarily in

materials science and industrial chemistry.

Heat Stabilizer: It is used as a metallic soap that acts as a heat stabilizer in PVC

formulations, improving thermal resistance during processing.[2]

Catalyst and Curing Agent: The compound serves as a catalyst in various chemical

reactions, including polymerization, and as a curing agent for polyurethane and polyester

resin systems.[2][6]

Precursor for Advanced Materials: A significant application is its use as an organometallic

precursor in Metal-Organic Deposition (MOD).[9] MOD is a non-vacuum, solution-based

technique for creating high-quality thin films.[9] Barium 2-ethylhexanoate's good solubility

makes it an ideal precursor for fabricating barium-containing electronic materials, such as

ferroelectrics and superconductors.[5][9][10]

The general workflow for using Barium 2-ethylhexanoate in a Metal-Organic Deposition

process is outlined below.
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Caption: Generalized workflow for Metal-Organic Deposition (MOD).
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Safety and Handling
Barium 2-ethylhexanoate is associated with significant health hazards and requires careful

handling. It is classified as harmful if swallowed or inhaled and is suspected of damaging

fertility or the unborn child.[1]

Table 2: GHS Hazard and Precautionary Information

Category Code Description Source(s)

Signal Word Danger [8]

Hazard Statements H302 Harmful if swallowed. [11]

H332 Harmful if inhaled. [8]

H360D
May damage the

unborn child.
[8]

H226
Flammable liquid and

vapour.
[1][11]

Precautionary

Statements
P201

Obtain special

instructions before

use.

[7][8]

P210
Keep away from heat,

sparks, open flames.
[1][11]

P261
Avoid breathing

mist/vapours/spray.
[7][11]

P280

Wear protective

gloves/clothing/eye

protection.

[7][8]

P308+P313

IF exposed or

concerned: Get

medical advice.

[8]

P405 Store locked up. [7]
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Experimental Protocols for Safe Handling
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

glasses with side shields or goggles, and a lab coat.[7][8]

Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work

area. Keep the container tightly closed when not in use. Given the conflicting data, the

substance should be treated as flammable; keep away from ignition sources.[1][11]

Storage: Store in a cool, dry, well-ventilated area designated for flammable and toxic

materials.[4] Keep away from oxidizing agents and incompatible materials.[8]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek

immediate medical attention.[7]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[7]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations. Do not allow to enter drains or surface water.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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